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Compound of Interest

Compound Name: 4-Bromo-4'-heptylbiphenyl

Cat. No.: B1269900 Get Quote

Technical Guide to the Material Safety of 4-
Bromo-4'-heptylbiphenyl
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety information for 4-Bromo-4'-
heptylbiphenyl. It is intended for informational purposes for a technical audience and should

not replace a formal risk assessment or the guidance of a qualified safety professional. Always

consult the most current Safety Data Sheet (SDS) from your supplier before handling this

chemical.

Chemical Identification and Physical Properties
4-Bromo-4'-heptylbiphenyl is a biphenyl derivative used in industrial and scientific research,

particularly in the field of liquid crystals.[1][2] Its identification and key physical and chemical

properties are summarized below.
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Property Value Source

Chemical Name 4-Bromo-4'-heptylbiphenyl [1][2]

Synonyms

1-bromo-4-(4-

heptylphenyl)benzene, 4-

heptyl-4'-bromobiphenyl

[1]

CAS Number 58573-93-6 [2]

Molecular Formula C19H23Br [2]

Molecular Weight 331.30 g/mol [2]

Appearance
White to almost white powder

or crystals
[2]

Melting Point 92.0 to 95.0 °C [2]

Purity >97.0% (GC) [2]

Solubility Very faint turbidity in Toluene [2]

Storage Temperature

Room temperature,

recommended in a cool, dark

place (<15°C)

[2]

Hazard Identification and Precautionary Measures
The specific hazards of 4-Bromo-4'-heptylbiphenyl have not been fully characterized.

However, based on available safety data sheets, general precautions for handling chemical

substances of unknown toxicity should be strictly followed.

Pictograms:
(No specific GHS pictograms are available from the provided search results)

Signal Word:
(No specific signal word is available from the provided search results)

Hazard Statements:
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(No specific hazard statements are available from the provided search results)

Precautionary Statements:
Users should adhere to standard laboratory safety practices, including the use of personal

protective equipment and proper handling procedures.

Toxicological and Ecotoxicological Information
A critical gap exists in the safety profile of 4-Bromo-4'-heptylbiphenyl, as there is no available

data on its toxicological and ecotoxicological properties.[1]

Toxicological Endpoint Data

Acute Toxicity (Oral, Dermal, Inhalation) No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) No data available

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available
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Ecotoxicological Endpoint Data

Toxicity to Fish No data available[1]

Toxicity to Daphnia and other Aquatic

Invertebrates
No data available[1]

Toxicity to Algae No data available[1]

Toxicity to Microorganisms No data available[1]

Persistence and Degradability No data available[1]

Bioaccumulative Potential No data available[1]

Mobility in Soil No data available[1]

Given the lack of data, this compound should be handled as a potentially hazardous

substance. The logical workflow for handling a chemical with unknown toxicity is outlined in the

diagram below.
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Workflow for Handling Chemicals with Unknown Toxicity

Initial Assessment

Handling Protocol

Emergency Response

Identify Chemical:
4-Bromo-4'-heptylbiphenyl

Search for Safety Data (SDS, Literature)

Data Available?

Assume High Hazard Potential

No

Implement Strict Engineering Controls
(Fume Hood, Glove Box)

Mandate Full Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Develop Specific Standard Operating Procedure (SOP)

Establish Emergency Procedures
(Spill, Exposure)

Ensure Availability of Emergency Equipment
(Spill Kit, Eyewash, Shower)

Click to download full resolution via product page

Caption: Workflow for handling chemicals with unknown toxicity.
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Safe Handling and Storage
Proper handling and storage are crucial to minimize potential exposure to 4-Bromo-4'-
heptylbiphenyl.

Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid

generating dust. Wear appropriate personal protective equipment (PPE), including safety

goggles with side-shields, chemical-resistant gloves, and a lab coat.[1]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep

away from incompatible materials such as strong oxidizing agents.

First Aid and Emergency Procedures
In the event of exposure, follow these first-aid measures and seek medical attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen.[1]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water.[1]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting.[1]

Fire-fighting: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam. Wear

self-contained breathing apparatus and full protective gear.[1]

Accidental Release: Wear personal protective equipment. Sweep up the material, avoiding

dust generation, and place it in a suitable container for disposal.[1]

The general workflow for responding to a chemical spill is illustrated below.
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Chemical Spill Response Workflow

Initial Response

Containment and Cleanup

Disposal and Decontamination

Alert personnel in the immediate area

Assess the spill size and hazard

Don appropriate Personal Protective Equipment (PPE)

Contain the spill using absorbent materials

Carefully collect the spilled material and absorbents

Place waste in a labeled, sealed container

Decontaminate the spill area

Dispose of waste according to institutional and local regulations

Click to download full resolution via product page

Caption: General workflow for chemical spill response.
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Experimental Protocols
Due to the absence of specific toxicological and ecotoxicological studies for 4-Bromo-4'-
heptylbiphenyl, no experimental protocols for this specific compound are available. However,

a representative protocol for a standard ecotoxicity test is provided below for informational

purposes.

Representative Protocol: Acute Immobilization Test with
Daphnia magna
This protocol is a generalized procedure based on OECD Guideline 202 for assessing the

acute toxicity of a substance to Daphnia magna.

Objective: To determine the concentration of a test substance that causes immobilization of

50% of the daphnids (EC50) within a 48-hour exposure period.

Materials:

Test substance (4-Bromo-4'-heptylbiphenyl)

Daphnia magna (less than 24 hours old)

Reconstituted freshwater (culture medium)

Glass test vessels (e.g., 50 mL beakers)

Pipettes and other standard laboratory glassware

Solvent (if the test substance is not readily soluble in water)

pH meter, dissolved oxygen meter, thermometer

Procedure:

Preparation of Test Solutions: Prepare a series of at least five concentrations of the test

substance, typically in a geometric series. A control (culture medium only) and, if necessary,

a solvent control are also prepared.
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Test Organisms: Use juvenile Daphnia magna from a healthy, breeding culture. The

daphnids should be less than 24 hours old at the start of the test.

Test Conditions:

Temperature: 20 ± 2 °C

Light: 16-hour light / 8-hour dark cycle

Feeding: Daphnids are not fed during the test.

Test Procedure:

Add a known volume of the appropriate test solution to each test vessel.

Introduce a specific number of daphnids (e.g., 5) into each test vessel. Use at least four

replicate vessels for each concentration and control.

Observe the daphnids at 24 and 48 hours. Record the number of immobilized daphnids in

each vessel. Immobilization is defined as the inability to swim within 15 seconds after

gentle agitation of the test vessel.

Data Analysis: Calculate the percentage of immobilized daphnids at each concentration for

each observation time. Determine the 48-hour EC50 value and its 95% confidence limits

using appropriate statistical methods (e.g., probit analysis).

The logical flow of this experimental protocol is depicted in the following diagram.
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Daphnia magna Acute Immobilization Test Workflow

Preparation Phase

Exposure Phase

Data Collection and Analysis

Prepare Test Solutions
(5 concentrations + control)

Introduce Daphnia to Test Vessels

Select Test Organisms
(Daphnia magna, <24h old)

Incubate for 48 hours
(20°C, 16h light/8h dark)

Observe and Record Immobilization
(at 24h and 48h)

Calculate Percentage Immobilization

Determine 48h EC50 Value
(Statistical Analysis)

Click to download full resolution via product page

Caption: Workflow for a Daphnia magna acute immobilization test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

